1-Tert-butyl-3-phenyl-1H-pyrazol-5-amine

• IUPAC Name: 2-tert-butyl-5-phenylpyrazol-3-amine
• InChI: InChI=1S/C13H17N3/c1-13(2,3)16-12(14)9-11(15-16)10-7-5-4-6-8-10/h4-9H,14H2,1-3H3
• InChI Key: RNVAHWVDOAYMFU-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)N1C(=CC(=N1)C2=CC=CC=C2)N
• Molecular Formula: C13H17N3
• DSSTOX Substance ID: DTXSID40475359
• Molecular Weight: 215.29 g/mol
• CAS RN: 442850-72-8, 1955558-54-9

Description

1-Tert-butyl-3-phenyl-1H-pyrazol-5-amine is a type of 5-amino-pyrazole. 5-Amino-pyrazoles are a class of fascinating and privileged organic tools for the construction of diverse heterocyclic or fused heterocyclic scaffolds.

Synthesis Analysis

5-Amino-pyrazoles, including this compound, have been used as versatile synthetic building blocks in the synthesis of remarkable organic molecules. They have been used in a wide variety of approaches including conventional reactions, one-pot multi-component reactions, cyclocondensation, cascade/tandem protocols, and coupling reactions.

Chemical Reactions Analysis

In 2008, Bazgir and co-workers reported an efficient method for the pseudo-three-component condensation reaction of 1,3-diphenyl 5-amino-pyrazole 1a with isatines 15 to afford 3,3-bis-(5-amino-1H-pyrazol-4-yl)indolin-2-one derivatives 16 in water with good yields catalyzed by p-toluenesulfonic acid (p-TSA).

Scientific Research Applications

Synthesis and Characterization
1-Tert-butyl-3-phenyl-1H-pyrazol-5-amine is involved in various synthetic processes. For instance, an efficient one-pot two-step synthesis involving this compound has been reported, offering operational ease and short reaction times. This methodology is significant for the synthesis of valuable pyrazole derivatives, highlighting its utility in chemical synthesis (Becerra, Rojas, & Castillo, 2021).

Catalytic Applications
Compounds similar to this compound have been used in catalytic processes. For example, pyrazolyl compounds were utilized to create zinc complexes that effectively catalyzed the copolymerization of CO2 and cyclohexene oxide, demonstrating their potential in catalytic applications (Matiwane, Obuah, & Darkwa, 2020).

Spectroscopic Analysis
Research on compounds like this compound includes detailed spectroscopic analysis. NMR spectroscopy has been used to study similar compounds, providing insights into their structural properties (Herberhold, Tröbs, Zhou, & Wrackmeyer, 1997).

Molecular Interactions and Structure
Studies involving similar compounds have focused on molecular interactions and structural characteristics. For instance, research on compounds derived from this compound has revealed patterns in hydrogen bonding and molecular arrangements, contributing to our understanding of molecular structures (Quiroga, Pantoja, Cobo, & Glidewell, 2013).

Nonlinear Optical Studies
Compounds structurally similar to this compound have been synthesized and analyzed for their nonlinear optical properties, indicating the potential of these compounds in optical applications (Tamer et al., 2016).

Green Chemistry Approaches
Recent research has also focused on green chemistry approaches involving compounds related to this compound, such as the protection of secondary amines in pyrazole derivatives using environmentally friendly catalysts (Anonymous, 2020).

Mechanism of Action

A new series of 4- (1- (tert-butyl)-3-phenyl-1H-pyrazol-4-yl) pyridine possessing terminal ethyl or propyl sulfonamides was designed and synthesized. The final target compounds were screened for their anti-inflammatory effect through their ability to inhibit NO and PGE 2 production and cytokines production (TNF-α, IL-6, IL-1β) in LPS-induced RAW264.7 macrophage at 10 μM concentration.

Future Directions

5-Amino-pyrazoles, including 1-Tert-butyl-3-phenyl-1H-pyrazol-5-amine, have been highlighted with diverse applications especially in the field of pharmaceutics and medicinal chemistry. They are expected to continue to be a focus of research due to their versatile functionalities and potential for the construction of diverse heterocyclic or fused heterocyclic scaffolds.

Synthesis routes and methods

Procedure details

To a slurry of tert-butylhydrazine hydrochloride (12.8 g, 102.9 mmol) in 350 mL of EtOH was added sodium hydroxide (3.5 g, 88.2 mmol). After 1 hr of stirring, a solution of 3-oxo-3-phenyl-propionitrile (10.6 g, 73.5 mmol, in 50 mL of EtOH) was added and the resulting slurry was heated to reflux. After 12 hr, the reaction was cooled to room temperature, filtered, and concentrated under reduced pressure. The resulting solid was washed with hexanes and dried under reduced pressure to give the title compound (13.1 g, 83% yield) as yellow-colored solid, which was used without further purification. LRMS m/z /(APCl) 216 (M+1); 500 MHz 1H NMR (CD3OD) δ 7.67 (d, J=7.5 Hz, 2H), 7.35-7.29 (m, 2H), 7.25-7.20 (m, 1H), 5.86 (s, 1H), 1.65 (S, 9H).